Cas no 170492-50-9 (Benzamide, 2,5-dibromo-)

• Product Name: Benzamide, 2,5-dibromo-
• CAS No: 170492-50-9
• MF: C₇H₅Br₂NO
• MW: 278.928700208664
• MDL: MFCD00672996
• CID: 3810958
• PubChem ID: 17953119
• Update Time: 2025-06-07

Benzamide, 2,5-dibromo- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,5-dibromo-
• 2,5-DIBROMOBENZAMIDE
• AKOS000297758
• MFCD00672996
• CS-0193168
• 170492-50-9
• SCHEMBL2853526
• E89504

• MDL： MFCD00672996
• Inchi： 1S/C7H5Br2NO/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,(H2,10,11)
• InChI Key： MJQSJBCPXBUSCT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(N)=O)Br

Computed Properties

• Exact Mass: 278.87174Da
• Monoisotopic Mass: 276.87379Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzamide, 2,5-dibromo-

Benzamide, 2,5-Dibromo-: A Comprehensive Overview

Benzamide, 2,5-dibromo- (CAS No. 170492-50-9) is a chemical compound that has garnered significant attention in various fields due to its unique properties and potential applications. This compound is a derivative of benzamide, with two bromine atoms substituted at the 2 and 5 positions of the benzene ring. The structure of 2,5-dibromobenzamide is characterized by its aromatic ring system and the presence of a carbonyl group attached to an amide functional group. This combination makes it a versatile molecule with diverse applications in chemistry, materials science, and pharmaceutical research.

The synthesis of benzamide, 2,5-dibromo- typically involves bromination reactions followed by amide formation. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction rates and minimize side reactions. Such techniques not only improve the yield of 2,5-dibromobenzamide but also reduce the environmental footprint of its production process.

In terms of physical properties, benzamide, 2,5-dibromo- is known for its high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in various chemical reactions where stability and reactivity are crucial. The compound's ability to act as both an electrophile and nucleophile has been exploited in organic synthesis, particularly in the construction of complex molecular frameworks.

One of the most promising areas of application for benzamide, 2,5-dibromo- is in drug discovery. Recent studies have highlighted its potential as a lead compound for developing new therapeutic agents. For example, researchers have investigated its role as a scaffold for designing inhibitors of protein kinases, which are key targets in cancer therapy. The bromine substituents on the benzene ring contribute to the molecule's pharmacokinetic properties, making it an attractive candidate for further preclinical testing.

In addition to its pharmaceutical applications, benzamide, 2,5-dibromo- has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and thermal stability. Such applications hold promise for advancing technologies such as flexible displays and energy storage systems.

The environmental impact of benzamide, 2,5-dibromo- has also been a topic of interest. Studies have shown that this compound exhibits moderate biodegradability under specific conditions. Efforts are underway to develop eco-friendly degradation pathways for this molecule to minimize its environmental footprint during industrial processes.

In conclusion, benzamide, 2,5-dibromo- (CAS No. 170492-50-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its structural features and chemical reactivity make it a valuable tool in synthetic chemistry and materials science. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern science and technology.